Cas no 96906-01-3 (3-Thiomorpholinone,4-(1-methylethyl)-(9CI))

• Product Name: 3-Thiomorpholinone,4-(1-methylethyl)-(9CI)
• CAS No: 96906-01-3
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 800694
• Update Time: 2023-03-27

3-Thiomorpholinone,4-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone,4-(1-methylethyl)-
• 3-Thiomorpholinone,4-(1-methylethyl)-(9CI)
• 4-propan-2-ylthiomorpholin-3-one

• Inchi： 1S/C7H13NOS/c1-6(2)8-3-4-10-5-7(8)9/h6H,3-5H2,1-2H3
• InChI Key： MEQGCKALDQDJRP-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCSCC1=O

Computed Properties

• Exact Mass: 159.072
• Monoisotopic Mass: 159.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2